
Handling and storage guidelines for 4-Methoxy-
3,5-dimethylbenzonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-Methoxy-3,5-

dimethylbenzonitrile

Cat. No.: B116070 Get Quote

Technical Support Center: 4-Methoxy-3,5-
dimethylbenzonitrile
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling and storage of 4-Methoxy-3,5-
dimethylbenzonitrile (CAS RN: 152775-45-6).

Frequently Asked Questions (FAQs)
Q1: What is 4-Methoxy-3,5-dimethylbenzonitrile and what are its common applications?

4-Methoxy-3,5-dimethylbenzonitrile is a solid aromatic nitrile compound. Aromatic nitriles are

versatile precursors in organic synthesis, often used in the development of pharmaceuticals,

agrochemicals, and dyes.

Q2: What are the primary hazards associated with 4-Methoxy-3,5-dimethylbenzonitrile?

The primary hazard identified is that it causes serious eye irritation.[1] It is also classified as a

combustible solid.[2] General handling of benzonitrile derivatives requires precautions to avoid

contact with skin and eyes, as well as inhalation.[3][4]

Q3: What are the proper storage conditions for this compound?
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4-Methoxy-3,5-dimethylbenzonitrile should be stored in a tightly sealed container in a dry,

cool, and well-ventilated area at room temperature.[5] It should be protected from light.

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

When handling 4-Methoxy-3,5-dimethylbenzonitrile, it is recommended to wear appropriate

personal protective equipment, including:

Eye Protection: Safety glasses with side-shields or goggles are essential to prevent eye

contact.[2][3]

Hand Protection: Chemical-resistant gloves should be worn.[2][4]

Respiratory Protection: In case of insufficient ventilation or potential for dust formation, a

NIOSH-approved respirator (such as a type N95) is recommended.[2][4]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[3]

Q5: What materials are incompatible with 4-Methoxy-3,5-dimethylbenzonitrile?

Based on general information for benzonitrile compounds, it should not be stored or handled

with strong oxidizing agents, strong acids, and strong bases.[6][7]

Q6: What are the hazardous decomposition products of this compound?

Upon thermal decomposition, aromatic nitriles may release hazardous gases such as nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[7]

Troubleshooting Guides
This section addresses specific issues that may be encountered during the handling and

storage of 4-Methoxy-3,5-dimethylbenzonitrile.
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Problem Possible Cause Recommended Action

The compound has changed

color or appearance.

Exposure to light, air, or

contaminants.

While a slight change in color

may not always indicate

decomposition, it is a sign of

potential impurity. It is

recommended to re-analyze

the material for purity before

use. For future prevention,

ensure the container is tightly

sealed and stored in a dark

location.

Difficulty in dissolving the solid.
The compound is a solid at

room temperature.

Gently warm the solvent to aid

dissolution. Ensure the chosen

solvent is appropriate for the

intended reaction or analysis.

Accidental Spill.
Improper handling or container

failure.

In case of a spill, ensure the

area is well-ventilated. Wear

appropriate PPE, including

respiratory protection. For

small spills, absorb the

material with an inert

substance (e.g., vermiculite,

sand) and place it in a sealed

container for disposal. Avoid

creating dust.

Eye or Skin Contact. Inadequate personal protective

equipment or accidental

exposure.

Eye Contact: Immediately flush

eyes with plenty of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids. Seek immediate

medical attention.[3] Skin

Contact: Remove

contaminated clothing. Wash

the affected area with soap
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and water. If irritation persists,

seek medical attention.

Quantitative Data Summary
Property Value Source

CAS Number 152775-45-6 [2][5][8][9][10]

Molecular Formula C10H11NO [5][10]

Molecular Weight 161.20 g/mol [2][5]

Appearance Solid [2]

Melting Point 49-53 °C [2][8]

Boiling Point 290 °C [8]

Flash Point >110 °C (>230 °F) [2][8]

Density 1.04 g/cm³ [8][9]

Storage Class 11 - Combustible Solids [2]

Hazard Statements
H319: Causes serious eye

irritation
[1][5]

Experimental Protocols
Detailed experimental protocols should be developed and validated by the user based on their

specific application. The information provided here is for guidance on safe handling and

storage.

Visualizations
Troubleshooting Workflow for Handling and Storage
Issues
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Storage Issue Handling Incident

Issue Identified
(e.g., color change)

Verify Storage Conditions
(Temp, Light, Seal)

Re-test for Purity
(e.g., NMR, HPLC)

Discard if Impure

Fails

Continue Use if Pure

Passes

Incident Occurs
(e.g., Spill, Contact)

Assess Incident Type

Follow Spill Protocol
(Ventilate, Absorb, Dispose)

Spill

Follow First Aid Protocol
(Flush, Wash, Seek Medical Aid)

Contact

Review and Improve
PPE and Handling Procedures

Click to download full resolution via product page

Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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